Cas no 2228895-00-7 (1-2-(dimethylamino)ethyl-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-2-(dimethylamino)ethyl-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228895-00-7
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 6386644
• PubChem ID: 165834609
• Update Time: 2025-07-23

1-2-(dimethylamino)ethyl-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)ethyl-2,2-difluorocyclopropane-1-carboxylic acid
• 2228895-00-7
• EN300-1969749
• 1-[2-(dimethylamino)ethyl]-2,2-difluorocyclopropane-1-carboxylic acid

• Inchi： 1S/C8H13F2NO2/c1-11(2)4-3-7(6(12)13)5-8(7,9)10/h3-5H2,1-2H3,(H,12,13)
• InChI Key： QNQPFIBYFIQFBW-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)CCN(C)C)F

Computed Properties

• Exact Mass: 193.09143498g/mol
• Monoisotopic Mass: 193.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-2-(dimethylamino)ethyl-2,2-difluorocyclopropane-1-carboxylic acid

1-2-(Dimethylamino)ethyl-2,2-difluorocyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228895-00-7, commonly referred to as 1-2-(dimethylamino)ethyl-2,2-difluorocyclopropane-1-carboxylic acid, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring, which is a three-membered ring structure, and its fluorine substituents, which contribute to its chemical stability and reactivity. The presence of the dimethylamino group further enhances its functional versatility, making it a valuable molecule in modern chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their unique electronic properties and structural rigidity. The fluorine atoms in this compound play a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are critical for the development of new therapeutic agents. Additionally, the dimethylamino group introduces basicity, which can influence the compound's reactivity in various chemical reactions.

The synthesis of 1-2-(dimethylamino)ethyl-2,2-difluorocyclopropane-1-carboxylic acid involves a multi-step process that typically includes the formation of the cyclopropane ring followed by functionalization with the dimethylamino and fluorine groups. Researchers have explored various methodologies to optimize this synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure lends itself well to being a scaffold for drug candidates targeting various diseases. For instance, recent research has focused on its potential as an antidepressant due to its ability to modulate serotonin reuptake. Furthermore, its fluorinated cyclopropane ring has been implicated in enhancing the bioavailability of drugs, making it a valuable component in drug delivery systems.

Another area where this compound has garnered attention is in materials science. The combination of its rigid cyclopropane structure and fluorine substituents makes it an ideal candidate for developing advanced materials with tailored mechanical and thermal properties. For example, it has been proposed as a building block for creating high-performance polymers used in aerospace and electronics industries.

Despite its numerous advantages, the handling and storage of this compound require careful consideration due to its sensitivity to certain environmental conditions. Researchers have recommended storing it under inert atmospheres and avoiding prolonged exposure to light to prevent degradation. These precautions ensure that the compound maintains its integrity for optimal performance in various applications.

In conclusion, 1-2-(dimethylamino)ethyl-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228895-00-7) is a versatile compound with a wide range of potential uses across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an even more significant role in advancing technological and medical innovations.